N-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide
Overview
Description
“N-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide” is a boronic acid derivative . Boronic acids are commonly studied boron compounds, which are active as anticancer , antibacterial , antiviral agents , etc. They also play an important role in chemical stability and synthetic versatility, especially as boron carriers suitable for neutron capture therapy .
Synthesis Analysis
The compound was obtained by a five-step substitution reaction . The synthesis involved the modification of boronic acid pinacol esters with N-cyclopropylbenzamide moiety .Molecular Structure Analysis
The structure of the compound was confirmed by MS, 1H NMR, 13C NMR, and FT-IR spectroscopy methods . The single crystal was structurally determined by X-ray diffraction and conformational analysis was performed . The results show that the crystal structure determined by X-ray single crystal diffraction is consistent with the molecular structure after DFT optimization .Chemical Reactions Analysis
The compound is an important intermediate in organic synthesis, especially in the intermediates often used in boronic acid compounds . One of the most famous reactions is the Suzuki–Miyaura reaction .Physical And Chemical Properties Analysis
The compound has a refractive index of 1.433, a boiling point of 146 °C, and a density of 0.922 g/mL at 25 °C .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Arene Derivatives : Takagi and Yamakawa (2013) explored the synthesis of (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)arenes, including compounds similar to N-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide, through Pd-catalyzed borylation of arylbromides. This method proved especially effective for borylation of arylbromides with sulfonyl groups (Takagi & Yamakawa, 2013).
Structural Analysis and DFT Studies : Huang et al. (2021) studied methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate and related compounds, focusing on their crystallographic and conformational analyses. These studies are relevant for understanding the structural properties of related sulfonamide compounds (Huang et al., 2021).
Catalytic Applications : Zhu et al. (2014) described the use of N-benzylic sulfonamides, similar in structure to the compound , in a unique AlCl3-promoted cycloaddition reaction to create Indane derivatives, highlighting the potential of these compounds in catalytic processes (Zhu et al., 2014).
Molecular Docking and Inhibitory Studies : Supuran et al. (2013) researched various sulfonamide inhibitors, including those structurally related to this compound, for their inhibitory activities on different carbonic anhydrase isoenzymes, demonstrating the compound's potential in biochemical inhibition (Supuran et al., 2013).
Pharmaceutical Research
- Cytotoxicity Studies : Kucukoglu et al. (2016) examined the cytotoxic activities of polymethoxylated-pyrazoline benzene sulfonamides on tumor and non-tumor cell lines, as well as their inhibitory effects on carbonic anhydrase isoenzymes. This research indicates the relevance of sulfonamide derivatives in cancer research (Kucukoglu et al., 2016).
Safety and Hazards
The compound is classified as a flammable liquid (Flam. Liq. 3) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . The flash point is 40 °C . Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended when handling this compound .
Mechanism of Action
Target of Action
The primary target of N-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide is currently unknown
Biochemical Pathways
Without knowledge of the compound’s target, it’s challenging to summarize the affected biochemical pathways and their downstream effects . Future studies should focus on identifying these pathways to understand the compound’s mechanism of action better.
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown . These properties are crucial for understanding the compound’s bioavailability, which affects its efficacy and safety profile.
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Without specific information about the compound’s target and mode of action, it’s challenging to discuss how environmental factors might influence this compound .
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide can be achieved through a multi-step process involving the protection of functional groups, coupling reactions, and deprotection steps.", "Starting Materials": [ "4-cyclopropylbenzenesulfonyl chloride", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "N,N-dimethylformamide (DMF)", "triethylamine (TEA)", "sodium bicarbonate (NaHCO3)", "ethyl acetate", "water", "magnesium sulfate (MgSO4)", "sodium chloride (NaCl)", "diethyl ether", "hydrochloric acid (HCl)", "sodium hydroxide (NaOH)", "N-cyclopropylamine" ], "Reaction": [ "Step 1: Protection of amine group", "N-cyclopropylamine is reacted with DMF and TEA to form the corresponding amide intermediate.", "Step 2: Protection of sulfonic acid group", "4-cyclopropylbenzenesulfonyl chloride is added to the amide intermediate in the presence of NaHCO3 to form the sulfonamide intermediate.", "Step 3: Protection of boronic acid group", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane is added to the sulfonamide intermediate in the presence of NaOH to form the protected boronic acid intermediate.", "Step 4: Coupling reaction", "The protected boronic acid intermediate is reacted with 3-bromoanisole in the presence of a palladium catalyst to form the desired product intermediate.", "Step 5: Deprotection of boronic acid group", "The protected boronic acid group is deprotected using HCl to form the intermediate product.", "Step 6: Deprotection of sulfonic acid group", "The sulfonic acid group is deprotected using NaOH to form the final product, N-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide." ] } | |
CAS RN |
1416367-02-6 |
Molecular Formula |
C15H22BNO4S |
Molecular Weight |
323.2 |
Purity |
95 |
Origin of Product |
United States |
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